Cas no 99450-97-2 (1-Naphthalenemethanamine,N-(6,6-dimethyl-2-hepten-4-yn-1-yl)-)

• Product Name: 1-Naphthalenemethanamine,N-(6,6-dimethyl-2-hepten-4-yn-1-yl)-
• CAS No: 99450-97-2
• MF: C₂₀H₂₃N
• MW: 277.40332531929
• CID: 807946
• PubChem ID: 6443233
• Update Time: 2025-04-19

1-Naphthalenemethanamine,N-(6,6-dimethyl-2-hepten-4-yn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine,N-(6,6-dimethyl-2-hepten-4-yn-1-yl)-
• Desmethylterbinafine
• 1-Naphthalenemethanamine, N-(6,6-dimethyl-2-hepten-4-ynyl)-, (E)-
• 99473-11-7
• 99450-97-2
• [(2E)-6,6-dimethylhept-2-en-4-yn-1-yl][(naphthalen-1-yl)methyl]amine
• N-DESMETHYLTERBINAFINE
• (E)-6,6-dimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine
• DIBENZEPINEHCL
• N-Desmethyl Terbinafine
• SCHEMBL3256688
• SCHEMBL3256682
• Demethylterbinafine
• SDZ 86621
• N-DesmethylTerbinafine-d7
• CHEBI:173976
• N-[(2E)-6,6-Dimethyl-2-hepten-4-ynyl]-1-naphthalenemethanamine

• Inchi： 1S/C20H23N/c1-20(2,3)14-7-4-8-15-21-16-18-12-9-11-17-10-5-6-13-19(17)18/h4-6,8-13,21H,15-16H2,1-3H3/b8-4+
• InChI Key： IZJZLXQHMWUCIC-XBXARRHUSA-N
• SMILES： N(C/C=C/C#CC(C)(C)C)CC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 277.18305
• Monoisotopic Mass: 277.18305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.011
• Boiling Point: 434.1°Cat760mmHg
• Flash Point: 228.5°C